Linear 1,3-diarylpropanoids
Linear 1,3-diarylpropanoids are a class of organic compounds characterized by the presence of a propanoid (three-carbon) backbone and two aromatic ring substituents attached at the 1- and 3-positions. These molecules exhibit diverse structural features that make them valuable in various applications, including pharmaceuticals and natural products.
The structure of linear 1,3-diarylpropanoids typically follows the formula C3H5(Ar)2, where Ar represents an aromatic ring group such as phenyl or naphthyl. Due to their unique chemical properties, these compounds can undergo a range of transformations, including electrophilic substitution reactions at the aromatic sites.
In drug discovery and development, 1,3-diarylpropanoids have shown potential as inhibitors of various enzyme activities. For instance, they have been studied for their ability to modulate kinase activity, which is crucial in treating diseases like cancer and inflammatory disorders. Additionally, these compounds can act as scaffolds for further optimization and modification to enhance their therapeutic efficacy.
Overall, the structural flexibility and functional diversity of linear 1,3-diarylpropanoids make them promising candidates for a wide array of applications in both academia and industry.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1,3-Diphenyl-1,3-propanediol | 5471-97-6 | C15H16O2 |
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Phenol, 4-(1,3-diphenyl-2-propynyl)- | 591245-74-8 | C21H16O |
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Benzene,2-(1,3-diphenylbutyl)-1,4-dimethyl- | 84255-44-7 | C24H26 |
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3-3-(4-methylphenyl)propylaniline | 80861-12-7 | C16H19N |
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2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]- | 62536-66-7 | C19H16O5 |
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Benzene, 1,1'-(2-iodo-1,3-propanediyl)bis- | 89036-85-1 | C15H15I |
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1-Butanone, 1,3-bis(2,4,6-trimethoxyphenyl)- | 89444-94-0 | C22H28O7 |
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(S)-2-Amino-1,1,3-triphenylpropan-1-ol | 79868-78-3 | C21H21NO |
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1,3-Bis(4-methylphenyl)propan-2-one | 70769-70-9 | C17H18O |
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Benzoic acid, 4-(3-oxo-3-phenyl-1-propynyl)-, methyl ester | 827319-26-6 | C17H12O3 |
Related Literature
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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